Indole-3-acetyl glutamate-d4

• Molecular Formula: C15H16N2O5
• Molecular Weight: 308.32 g/mol
• InChI: InChI=1S/C15H16N2O5/c18-13(17-12(15(21)22)5-6-14(19)20)7-9-8-16-11-4-2-1-3-10(9)11/h1-4,8,12,16H,5-7H2,(H,17,18)(H,19,20)(H,21,22)/t12-/m0/s1/i1D,2D,3D,4D
• InChIKey: YRKLGWOHYXIKSF-ALIZGMTFSA-N

Indole-3-acetyl glutamate-d4 Internal Standard

Indole-3-acetyl glutamate-d4 (IAGlu-d4, C₁₅H₁₂D₄N₂O₅, MW 308.32) is a stable isotope-labeled analog of indole-3-acetyl glutamate (IAGlu), a key conjugated metabolite of the plant hormone indole-3-acetic acid (IAA) [1]. The compound incorporates four deuterium atoms on the indole ring, providing a nominal mass shift of +4 Da relative to the unlabeled analyte [1]. This deuteration enables its use as an internal standard for the accurate quantification of endogenous IAGlu in plant tissues via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2].

Stable isotope-labeled internal standard (SIL-IS) workflow

Deuterated indole-3-acetyl glutamate for plant hormone LC-MS/MS

Matrix-matched correction in plant tissue research matrices

• [1] MedChemExpress. Indole-3-acetyl glutamate-d4 (IAGlu-d4) product page. Cat. No. HY-W588263S1. Accessed 2026. View Source
• [2] Široká J, Brunoni F, Floková K, et al. High-throughput interspecies profiling of acidic plant hormones using miniaturised sample processing. PMC9670418. Table 1. 2022. View Source

IAGlu-d4 vs. ¹³C₆ Internal Standards

While both deuterated (²H) and ¹³C-labeled internal standards are commonly used in LC-MS, the choice of isotopic label profoundly impacts assay robustness for indole-containing analytes. Deuterated indoles, such as IAGlu-d4, can exhibit significant hydrogen/deuterium back-exchange during atmospheric pressure chemical ionization (APCI), leading to cross-signal contamination and inaccurate quantification [1]. Furthermore, deuterium labeling often induces a chromatographic isotope effect, causing the deuterated internal standard to elute at a slightly different retention time than the analyte—a phenomenon that can compromise matrix effect compensation and peak integration, particularly in UPLC applications [2]. In contrast, ¹³C-labeled analogs generally co-elute but carry higher synthetic cost and may not resolve these APCI-specific exchange issues [3]. The selection between d4 and ¹³C₆ labels thus demands a detailed understanding of the analytical system and the specific risks inherent to indole chemistry.

IAGlu-d4 target

¹³C₆-IAA-Glu alternative

Deuterium indole label may undergo APCI back-exchange, shifting quantification

¹³C label stable in all ionization modes, but does not resolve indole-specific exchange risk

Slight retention time offset may alter matrix effect compensation in UPLC

Co-elution with analyte provides superior matrix compensation, but synthetic cost differs

• [1] Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Commun Mass Spectrom. 2010;24(7):1003-1010. View Source
• [2] Berg T, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr B Analyt Technol Biomed Life Sci. 2011;879(25):2599-2607. View Source
• [3] Široká J, Brunoni F, Floková K, et al. High-throughput interspecies profiling of acidic plant hormones using miniaturised sample processing. PMC9670418. Table 1. 2022. View Source

IAGlu-d4 vs. ¹³C₆-IAA-Glu Comparison

Mass Shift and Spectral Interference

Indole-3-acetyl glutamate-d4 provides a nominal mass shift of +4 Da (exact mass +4.025 Da) relative to the unlabeled analyte (MW 304.1059) [1]. The alternative [¹³C₆]-IAA-Glu yields a +6 Da nominal shift (exact mass +6.043 Da) [2]. While both achieve baseline separation from the analyte M and M+1 isotopic peaks in MS1, the smaller mass shift of the d4 compound reduces the risk of cross-talk into the M+4 isotopologue of the analyte in complex plant matrices, where endogenous M+2 and M+4 abundances can be non-negligible due to natural ¹³C and ³⁴S content [3].

Mass shift vs. unlabeled

Head-to-head

+4 Da (d4) vs +6 Da (¹³C₆)

2 Da smaller nominal mass increment

Reduced isotopic overlap with endogenous M+4 isotopologues in plant matrices

Exact mass shift: +4.025 Da (d4) vs +6.043 Da (¹³C₆)

Evidence Dimension	Mass Shift vs. Unlabeled Analyte
Target Compound Data	+4 Da (exact mass 308.131, nominal MW 308.32)
Comparator Or Baseline	[¹³C₆]-IAA-Glu: +6 Da (exact mass 310.126, nominal MW ~310.13)
Quantified Difference	2 Da smaller nominal mass increment
Conditions	Monoisotopic exact mass calculation based on molecular formula C₁₅H₁₂D₄N₂O₅ vs. C₁₅H₁₄N₂O₅ (unlabeled)

Why This Matters

A smaller mass shift reduces the likelihood of isotopic overlap with naturally abundant M+4 isotopologues in high-concentration plant extracts, improving quantification accuracy.

• [1] MedChemExpress. Indole-3-acetyl glutamate-d4 (IAGlu-d4) product page. Cat. No. HY-W588263S1. Accessed 2026. View Source
• [2] Calculated from unlabeled monoisotopic mass 304.1059 (MetaCyc) + 6×1.00335 = 310.126. MetaCyc indole-3-acetyl-glutamate entry. Accessed 2026. View Source
• [3] Široká J, Brunoni F, Floková K, et al. High-throughput interspecies profiling of acidic plant hormones using miniaturised sample processing. PMC9670418. Table 1. 2022. View Source

Deuterium Isotope Effect in RP-LC

Deuterium-labeled internal standards commonly exhibit a slight but measurable chromatographic isotope effect, eluting earlier than their unlabeled counterparts in reversed-phase LC [1]. For IAGlu-d4, this effect can be quantified as a retention time difference of approximately 0.02–0.05 min under typical UPLC conditions (sub-2 μm particles, C18 column) [2]. In contrast, ¹³C-labeled analogs like [¹³C₆]-IAA-Glu co-elute perfectly with the analyte, providing superior matrix effect compensation [3].

Deuterium isotope effect

Cross-study comparable

~0.02–0.05 min earlier

Observed for deuterated indoles in RP-UPLC

Chromatographic offset may require matrix effect validation

¹³C₆ co-elutes with analyte (0 min shift)

Evidence Dimension	Retention Time Shift vs. Unlabeled Analyte
Target Compound Data	~0.02–0.05 min earlier elution (observed for deuterated indoles in RP-UPLC)
Comparator Or Baseline	[¹³C₆]-IAA-Glu: 0 min shift (co-elution)
Quantified Difference	~0.02–0.05 min offset
Conditions	Reversed-phase UPLC with C18 column; inferred from studies on deuterated amphetamines and indoles

Why This Matters

This retention time offset, while small, can lead to differential ion suppression/enhancement across the elution window, necessitating careful validation when using d4-labeled standards for quantitative assays.

• [1] Berg T, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr B Analyt Technol Biomed Life Sci. 2011;879(25):2599-2607. View Source
• [2] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. PMC10949524. 2023. View Source
• [3] Široká J, Brunoni F, Floková K, et al. High-throughput interspecies profiling of acidic plant hormones using miniaturised sample processing. PMC9670418. Table 1. 2022. View Source

Deuterium Exchange in APCI

Indole rings fully labeled with deuterium can undergo substantial H/D back-exchange during atmospheric pressure chemical ionization (APCI), converting the d4-labeled internal standard back to d3, d2, d1, and even d0 species in the ion source [1]. This exchange generates signal in the analyte MRM channel, leading to overestimation of endogenous IAGlu concentrations. Studies show that up to 80% of the deuterium label can be exchanged under high-temperature APCI conditions, whereas ¹³C-labeled internal standards are completely immune to this effect [2].

H/D exchange in APCI

Class-level

Up to 80% back-exchange

High desolvation temperature (>350 °C)

Risk of positive bias in quantification; ESI or optimized APCI required

¹³C labels fully immune to exchange

Evidence Dimension	Deuterium Exchange Rate in APCI
Target Compound Data	Observed for substituted indoles: up to 80% back-exchange at high desolvation temperature
Comparator Or Baseline	[¹³C₆]-IAA-Glu: 0% exchange (carbon labels are stable under all LC-MS ionization modes)
Quantified Difference	~80% maximum observed H/D exchange for indole-d4
Conditions	APCI interface, high desolvation temperature (>350°C), acetonitrile/water mobile phase

Why This Matters

This class-level risk mandates that IAGlu-d4 should only be used with electrospray ionization (ESI) or under carefully optimized APCI conditions with low source temperature; failure to account for this exchange will result in severe positive bias in quantitative plant hormone analysis.

• [1] Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Commun Mass Spectrom. 2010;24(7):1003-1010. View Source
• [2] Berg T, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr B Analyt Technol Biomed Life Sci. 2011;879(25):2599-2607. View Source

Method Sensitivity and Linearity

A validated LC-MS/MS method for IAA metabolites in Arabidopsis utilized [¹³C₆]-IAA-Glu as the internal standard, achieving a limit of detection (LOD) of 2.5 fmol and a linear range spanning 0.005–50 pmol (four orders of magnitude) [1]. While direct head-to-head data for IAGlu-d4 are not published in peer-reviewed methods, procurement guidance suggests that deuterated internal standards can achieve comparable sensitivity when deuterium exchange is mitigated [2].

Method sensitivity

Data to verify

LOD 2.5 fmol (¹³C₆ method)

Linear range 0.005–50 pmol

Comparator benchmark; IAGlu-d4 performance requires validation

No peer-reviewed data for target compound

Evidence Dimension	LC-MS/MS Method Performance Metrics
Target Compound Data	IAGlu-d4: No published method-specific data available
Comparator Or Baseline	[¹³C₆]-IAA-Glu: LOD = 2.5 fmol; Linear range = 0.005–50 pmol
Quantified Difference	N/A – data unavailable for target compound
Conditions	MRM transitions: 305.2→130.1 ([M+H]⁺), collision energy 24 eV, retention time 5.94±0.01 min

Why This Matters

This benchmark from a high-quality plant hormone method establishes the expected performance ceiling for IAGlu quantification; IAGlu-d4, when used as an internal standard, should enable similar sensitivity provided that H/D exchange and chromatographic offset are controlled.

• [1] Široká J, Brunoni F, Floková K, et al. High-throughput interspecies profiling of acidic plant hormones using miniaturised sample processing. PMC9670418. Table 1. 2022. View Source
• [2] MedChemExpress. Indole-3-acetyl glutamate-d4 (IAGlu-d4) product page. Cat. No. HY-W588263S1. Accessed 2026. View Source

IAGlu-d4 Application Scenarios

IAA Conjugate Quantification by LC-ESI-MS/MS

In electrospray ionization (ESI) mode, deuterium exchange is negligible, making IAGlu-d4 an ideal internal standard for targeted metabolomics of auxin conjugates. Use at a final concentration of 10–50 nM in sample extracts to correct for matrix effects and ionization variability [1]. The +4 Da mass shift cleanly separates the internal standard from the analyte's M+2 and M+4 natural isotopologues in low-resolution MS [2].

Regulatory Plant Hormone Analysis

When developing a new LC-MS/MS method for IAA-Glu, IAGlu-d4 provides a cost-effective alternative to custom-synthesized ¹³C-labeled standards. Its 98% isotopic purity (per vendor COA) ensures minimal unlabeled analyte contamination [1]. However, method validation must include a deuterium exchange assessment under the specific APCI source conditions to be used [3].

IAA Pharmacokinetics in Plants

For time-course experiments tracking the metabolic fate of exogenous IAA, IAGlu-d4 enables precise determination of endogenous IAA-Glu pool sizes via stable isotope dilution. The deuterium label remains intact during sample preparation, allowing accurate correction for losses during extraction and derivatization [2].

Application

Selection Property

Validation Focus

IAA conjugate quantification (ESI-MS/MS)

Deuterated internal standard for matrix-effect correction

ESI ionization mode suitability

Plant hormone method development

Deuterated ISTD option with nominal mass shift

APCI deuterium exchange assessment

Endogenous IAA-Glu pool quantification

Stable isotope dilution for extraction recovery correction

Sample preparation label stability

• [1] MedChemExpress. Indole-3-acetyl glutamate-d4 (IAGlu-d4) product page. Cat. No. HY-W588263S1. Accessed 2026. View Source
• [2] Široká J, Brunoni F, Floková K, et al. High-throughput interspecies profiling of acidic plant hormones using miniaturised sample processing. PMC9670418. Table 1. 2022. View Source
• [3] Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Commun Mass Spectrom. 2010;24(7):1003-1010. View Source